![molecular formula C9H8N2O2 B186294 Ethyl 5-cyanonicotinate CAS No. 90417-31-5](/img/structure/B186294.png)
Ethyl 5-cyanonicotinate
Overview
Description
Ethyl 5-cyanonicotinate is a chemical compound with the molecular formula C9H8N2O2 and a molecular weight of 176.17 g/mol . It is used for research purposes and is not intended for human or veterinary use.
Molecular Structure Analysis
The molecular structure of this compound consists of 9 carbon atoms, 8 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms . The compound has a density of 1.21g/cm3 and a boiling point of 283.8°C at 760mmHg .Physical And Chemical Properties Analysis
This compound has a molecular weight of 176.17 g/mol . It has a density of 1.21g/cm3 and a boiling point of 283.8°C at 760mmHg . The compound is sealed in dry conditions and stored at 2-8°C .Scientific Research Applications
Synthesis of Chemical Hybridizing Agents : Ethyl 5-cyanonicotinate derivatives have been used in the synthesis of chemical hybridizing agents for wheat and barley. A study described the conversion of 5-amino-1-aryl-1H-pyrazole-4-carboxylic acid, ethyl esters to corresponding 5-cyano esters, which are precursors to these agents (Beck, Ackmann, Staszak, & Wright, 1988).
Creation of Polycondensed Heterocyclic Systems : Ethyl isonicotinate, a related compound, reacts with tertiary cyanoacetylenic alcohols to form novel polycondensed heterocyclic systems. This tandem cyclization is regio- and stereospecific, yielding compounds in a specific geometric configuration (Trofimov et al., 2012).
Metabolic Oxidation Studies : In a study on the metabolism of nicotine, this compound derivatives were characterized as part of the metabolic products. This research provides insights into the metabolic pathways of nicotine in the liver (Nguyen, Gruenke, & Castagnoli, 1979).
Development of Pharmaceutical Compounds : Ethyl 6-chloro-5-cyano-2-methylnicotinate was used in the synthesis of AZD1283, a P2Y12 receptor antagonist. This compound was developed for clinical and preclinical studies, highlighting the medicinal chemistry applications of this compound derivatives (Andersen et al., 2013).
Supramolecular Chemistry : A study synthesized a novel pyridone-based phthalimide fleximer, using this compound derivatives. The supramolecular self-assembly and interactions of this compound were thoroughly investigated, contributing to the field of supramolecular chemistry and materials science (Dowarah et al., 2022).
Study of Cardiotonic Agents : this compound derivatives were studied for their potential as cardiotonic agents. This research involved crystallographic and quantum-chemical studies to understand the structure-activity relationships of these compounds (Orsini, Benetollo, Bombieri, & Mosti, 1990).
Properties
IUPAC Name |
ethyl 5-cyanopyridine-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c1-2-13-9(12)8-3-7(4-10)5-11-6-8/h3,5-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQINZTXTQYRDBV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=CC(=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30326886 | |
Record name | Ethyl 5-cyanonicotinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30326886 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
90417-31-5 | |
Record name | Ethyl 5-cyanonicotinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30326886 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.